Cas no 52726-31-5 (1H-Imidazole, 2,4-dimethyl-1-(phenylmethyl)-)

1H-Imidazole, 2,4-dimethyl-1-(phenylmethyl)- Properties

Names and Identifiers

• 1H-Imidazole, 2,4-dimethyl-1-(phenylmethyl)-
• 1-benzyl-2,4-dimethylimidazole
• 1-Benzyl-2,4-dimethyl-1H-imidazole
• SCHEMBL10581641
• 52726-31-5
• DTXSID20563546
• +Expand

• InChIKey： FIIUXOFFAKRNDO-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14N2/c1-10-8-14(11(2)13-10)9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3
• SMILES： CC1=NC(C)=CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 186.11582
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 186.115698455g/mol
• Heavy Atom Count: 14
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82